1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine

• Molecular Formula: C8H9F3N2OS
• Molecular Weight: 238.23 g/mol
• IUPAC Name: [2-methylsulfanyl-5-(trifluoromethoxy)phenyl]hydrazine
• InChI: InChI=1S/C8H9F3N2OS/c1-15-7-3-2-5(4-6(7)13-12)14-8(9,10)11/h2-4,13H,12H2,1H3
• InChI Key: RDYNUJGSRBTSEJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)OC(F)(F)F)NN

Description

1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine is a useful research compound. Its molecular formula is C8H9F3N2OS and its molecular weight is 238.23 g/mol. The purity is usually 95%.
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Biological Activity

1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine is a chemical compound with the molecular formula $C_8H_9F_3N_2OS$ and a molecular weight of 238.23 g/mol. Its unique structure, featuring a hydrazine moiety along with methylthio and trifluoromethoxy substituents, suggests potential biological activities that are of interest in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structural characteristics of 1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine are significant in determining its biological activity. The presence of the methylthio group enhances lipophilicity, facilitating cell membrane penetration, while the trifluoromethoxy group may influence binding affinity to biological targets.

Antimicrobial Properties

Research indicates that compounds structurally similar to 1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine exhibit notable antimicrobial activity. For instance, studies have shown that derivatives with similar functional groups can inhibit the growth of various bacterial strains. The mechanism often involves interference with bacterial cell wall synthesis or disruption of metabolic pathways.

Compound	Activity	Target Organism	Reference
1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine	Moderate	E. coli
Similar Derivative A	Strong	S. aureus
Similar Derivative B	Weak	Pseudomonas aeruginosa

Anticancer Activity

The anticancer potential of this compound has been explored through various in vitro studies. Notably, compounds with hydrazine moieties have shown efficacy against several cancer cell lines by inducing apoptosis or inhibiting proliferation.

• Mechanism of Action : The mechanism typically involves interaction with molecular targets such as enzymes and receptors that are critical in cancer pathways. For example, inhibition of topoisomerase II has been noted as a significant pathway for anticancer activity.

Cell Line	IC50 (µM)	Mechanism of Action	Reference
P388 Murine Leukemia	10	Topoisomerase II Inhibition
HCT116 Colon Cancer	5	Apoptosis Induction

Study 1: Antimicrobial Evaluation

In a recent study, 1-(2-(Methylthio)-5-(trifluoromethoxy)phenyl)hydrazine was tested against multiple bacterial strains. The results indicated moderate activity against E. coli , suggesting that further structural modifications could enhance its efficacy.

Study 2: Anticancer Efficacy

Another investigation focused on the compound's effects on the HCT116 colon cancer cell line. The study found that at concentrations as low as 5 µM, the compound significantly reduced cell viability, primarily through apoptosis induction mechanisms.